Cas no 1373247-03-0 (4-Nitro-1-naphthohydrazide)

4-Nitro-1-naphthohydrazide is a specialized organic compound featuring a nitro-substituted naphthalene core with a hydrazide functional group. Its structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of dyes, pigments, and heterocyclic compounds. The nitro group enhances reactivity, facilitating electrophilic substitution and reduction reactions, while the hydrazide moiety offers versatility in forming hydrazones and other derivatives. This compound is commonly utilized in research and industrial applications requiring precise functionalization of naphthalene frameworks. Its stability under controlled conditions and well-defined reactivity profile make it a reliable choice for synthetic workflows. Proper handling and storage are recommended due to its potential sensitivity.
4-Nitro-1-naphthohydrazide structure
4-Nitro-1-naphthohydrazide structure
Product Name:4-Nitro-1-naphthohydrazide
CAS No:1373247-03-0
MF:C11H9N3O3
MW:231.207462072372
CID:5706407
PubChem ID:95733129
Update Time:2025-05-26

4-Nitro-1-naphthohydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1-naphthohydrazide
    • 1373247-03-0
    • 4-nitronaphthalene-1-carbohydrazide
    • 4-Nitro-naphthalene-1-carboxylic acid hydrazide
    • 1-Naphthalenecarboxylic acid, 4-nitro-, hydrazide
    • Inchi: 1S/C11H9N3O3/c12-13-11(15)9-5-6-10(14(16)17)8-4-2-1-3-7(8)9/h1-6H,12H2,(H,13,15)
    • InChI Key: HFSHGOXLTDRXGL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C2C=CC=CC2=1)[N+](=O)[O-])NN

Computed Properties

  • Exact Mass: 231.06439116g/mol
  • Monoisotopic Mass: 231.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.419±0.06 g/cm3(Predicted)
  • pka: 11.59±0.30(Predicted)

4-Nitro-1-naphthohydrazide Pricemore >>

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Additional information on 4-Nitro-1-naphthohydrazide

Recent Advances in the Study of 4-Nitro-1-naphthohydrazide (CAS: 1373247-03-0) in Chemical Biology and Pharmaceutical Research

4-Nitro-1-naphthohydrazide (CAS: 1373247-03-0) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This hydrazide derivative is characterized by the presence of a nitro group at the 4-position of the naphthalene ring, which imparts unique reactivity and biological activity. Recent studies have explored its utility as a building block in organic synthesis, a probe for biochemical assays, and a precursor for the development of novel therapeutic agents.

One of the most notable applications of 4-Nitro-1-naphthohydrazide is its role in the synthesis of heterocyclic compounds. Researchers have utilized its reactive hydrazide moiety to construct various nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-Nitro-1-naphthohydrazide as a key intermediate in the synthesis of novel indole derivatives with potent anticancer activity. The study highlighted the compound's versatility and efficiency in multi-step synthetic routes.

In addition to its synthetic utility, 4-Nitro-1-naphthohydrazide has been investigated for its intrinsic biological properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory agents. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

The compound's unique chemical properties also make it a valuable tool in chemical biology. Researchers have employed 4-Nitro-1-naphthohydrazide as a fluorescent probe to study protein-ligand interactions. Its nitro group can be reduced to an amino group, which can then be conjugated with various fluorophores. This property was exploited in a 2022 study published in Analytical Biochemistry, where the compound was used to develop a sensitive assay for detecting enzyme activity in complex biological samples.

Despite these promising applications, challenges remain in the practical use of 4-Nitro-1-naphthohydrazide. Issues such as solubility, stability, and potential toxicity need to be addressed in future research. Recent efforts have focused on derivatizing the compound to improve its pharmacokinetic properties. For example, a 2023 patent application disclosed a series of 4-Nitro-1-naphthohydrazide derivatives with enhanced water solubility and reduced cytotoxicity, paving the way for their potential use in drug development.

In conclusion, 4-Nitro-1-naphthohydrazide (CAS: 1373247-03-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from organic synthesis to biochemical probing and therapeutic development. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.

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